Cas no 1707395-91-2 (3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole)

• Product Name: 3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole
• CAS No: 1707395-91-2
• MF: C₁₀H₉N₃O₄S
• MW: 267.261160612106
• CID: 5161831
• Update Time: 2025-07-21

3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole
• 1H-Pyrazole, 3-(methylsulfonyl)-4-(3-nitrophenyl)-

• Inchi： 1S/C10H9N3O4S/c1-18(16,17)10-9(6-11-12-10)7-3-2-4-8(5-7)13(14)15/h2-6H,1H3,(H,11,12)
• InChI Key： MGJOKFAGSKBKAQ-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CC([N+]([O-])=O)=C2)C(S(C)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole

Introduction to 3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole (CAS No. 1707395-91-2)

3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole, identified by the chemical identifier CAS No. 1707395-91-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of both a methanesulfonyl group and a 3-nitro-phenyl substituent imparts unique chemical properties and potential therapeutic applications, making it a subject of intense study in drug discovery and development.

The methanesulfonyl moiety, characterized by its sulfonate functionality, is commonly employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. In contrast, the 3-nitro-phenyl group introduces a nitro substituent, which can influence electronic properties and interact with biological targets in distinct ways. The combination of these structural elements in 3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole suggests potential applications in modulating enzyme activity, receptor interactions, and other pharmacological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of this compound more efficiently. Studies have indicated that the electronic distribution influenced by the 3-nitro-phenyl group could enhance reactivity at specific binding sites, while the methanesulfonyl moiety may contribute to improved pharmacokinetic profiles. These insights are particularly relevant in the development of novel therapeutic agents targeting neurological disorders, inflammatory conditions, and metabolic diseases.

The synthesis of 3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in achieving high yields and purity levels. These techniques not only streamline the synthetic process but also allow for structural modifications that can fine-tune biological activity.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds like pyrazoles has been extensive due to their versatility and therapeutic potential. The introduction of electron-withdrawing groups such as the nitro group in 3-nitro-phenyl enhances lipophilicity and binding interactions with biological targets. Simultaneously, the sulfonate functionality from the methanesulfonyl group contributes to water solubility and improved bioavailability, making this compound an attractive candidate for further pharmacological investigation.

Current research initiatives are focusing on evaluating the pharmacological profile of 3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole through in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits promising activity against certain enzymatic targets associated with cancer progression and inflammation. The ability to modulate these pathways could pave the way for novel therapeutic strategies aimed at treating chronic diseases with reduced side effects.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole by enabling rapid assessment of biological activity across diverse targets. This approach has been particularly effective in identifying lead compounds for further optimization. Additionally, advances in crystallography and spectroscopy techniques have provided detailed insights into molecular interactions, aiding in the rational design of next-generation derivatives.

The environmental impact and sustainability considerations are also crucial aspects when evaluating new chemical entities. The synthesis of 3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole adheres to green chemistry principles by minimizing waste generation and utilizing eco-friendly solvents where possible. Such practices ensure that pharmaceutical development remains aligned with global sustainability goals while maintaining high standards of efficacy and safety.

As our understanding of disease mechanisms continues to evolve, compounds like 3-Methanesulfonyl-4-(3-nitro-phenyl)-1H-pyrazole will play an increasingly important role in addressing complex medical challenges. The synergistic effects of its structural features offer a unique framework for designing innovative therapeutics that can meet unmet medical needs across various therapeutic areas.